Cas no 403-17-8 (4-Chloro-3-fluorobenzoic acid)

• Product Name: 4-Chloro-3-fluorobenzoic acid
• CAS No: 403-17-8
• MF: C₇H₄ClFO₂
• MW: 174.556864738464
• MDL: MFCD00143290
• CID: 37281
• PubChem ID: 253661703
• Update Time: 2025-06-08

4-Chloro-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluorobenzoic acid
• 2-Fluoro-6-iodobenzoicacid
• 3-fluoro-4-chlorobenzoic acid
• 4-Chlor-3-fluor-benzoesaeure
• 4-chloro-3-fluoro-benzoic acid
• PS-8619
• EN300-51231
• Z636292752
• PERFLUORO(2,5-DIMETHYL-3,6-DIOXANONANOIC)ACIDMETHYLESTER
• Benzoic acid, 4-chloro-3-fluoro-
• QPIBHIXKUQKNFP-UHFFFAOYSA-N
• CS-W008099
• MFCD00143290
• J-512479
• 403-17-8
• AM61514
• DTXSID00371424
• AC-3197
• A6746
• SCHEMBL479072
• C2891
• 4-chloro-3-fluoro benzoic acid
• AKOS005258534
• FT-0618065
• 4-chloro-3-fluorobenzoicacid
• SY005008
• 4-Chloro-3-fluoro-benzoic Acid;3-Fluoro-4-chlorobenzoic Acid
• DB-011325
• 630-058-8
• DTXCID20322458

• MDL： MFCD00143290
• Inchi： 1S/C7H4ClFO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H,10,11)
• InChI Key： QPIBHIXKUQKNFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=CC=1F
• BRN： 3240812

Computed Properties

• Exact Mass: 173.98800
• Monoisotopic Mass: 173.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.477
• Melting Point: 193.0 to 197.0 deg-C
• Boiling Point: 290.9±20.0℃ at 760 mmHg
• Flash Point: 127.6℃
• Refractive Index: 1.497
• PSA: 37.30000
• LogP: 2.17730
• Solubility: Not available

4-Chloro-3-fluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Chloro-3-fluorobenzoic acid

Introduction to 4-Chloro-3-fluorobenzoic acid (CAS No. 403-17-8)

4-Chloro-3-fluorobenzoic acid, with the chemical formula C₇H₃ClFO₄, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound belongs to the class of halogenated benzoic acids, which have garnered significant attention due to their broad spectrum of biological activities and utility in drug development. The presence of both chlorine and fluorine substituents in its structure imparts unique electronic and steric properties, making it a valuable building block for synthesizing more complex molecules.

The CAS number 403-17-8 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure consists of a benzoic acid core substituted with a chlorine atom at the 4-position and a fluorine atom at the 3-position. This arrangement enhances its reactivity, allowing it to participate in various chemical transformations such as nucleophilic aromatic substitution, cross-coupling reactions, and esterification processes.

In recent years, 4-Chloro-3-fluorobenzoic acid has been extensively studied for its potential in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting diverse diseases. For instance, studies have demonstrated its role in synthesizing inhibitors of enzymes involved in inflammatory pathways. The fluorine atom, in particular, is known to improve metabolic stability and binding affinity, which are critical factors in drug design.

One notable application of 4-Chloro-3-fluorobenzoic acid is in the synthesis of anticancer agents. The halogenated benzoic acid derivatives exhibit promising cytotoxic effects against various cancer cell lines. Recent publications highlight its use as a precursor in developing small-molecule inhibitors that disrupt tumor growth by inhibiting key signaling pathways. The chlorine substituent facilitates further functionalization, enabling the creation of analogs with enhanced pharmacological properties.

The pharmaceutical industry has also explored 4-Chloro-3-fluorobenzoic acid for its potential in antiviral and antibacterial applications. Its structural motif is found to be compatible with the design of molecules that interfere with viral replication or bacterial metabolic processes. For example, researchers have synthesized derivatives that inhibit viral proteases or bacterial enzymes essential for survival. These findings underscore the compound's significance as a scaffold for developing new antimicrobial strategies.

From an industrial perspective, 4-Chloro-3-fluorobenzoic acid is valued for its role in fine chemical synthesis. Its reactivity allows for efficient production of high-value intermediates used in agrochemicals, dyes, and specialty chemicals. The demand for halogenated benzoic acids continues to grow as industries seek sustainable and efficient synthetic routes. Advances in green chemistry have led to the development of more environmentally friendly methods for producing this compound, reducing waste and energy consumption.

Academic research has further expanded the understanding of 4-Chloro-3-fluorobenzoic acid's applications. Computational studies have predicted new reaction pathways and optimized synthetic strategies, enhancing both yield and purity. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the identification of lead compounds. The combination of experimental and computational techniques has accelerated the development of novel therapeutics derived from this versatile intermediate.

The future prospects of 4-Chloro-3-fluorobenzoic acid are promising, with ongoing research exploring its potential in emerging fields such as nanomedicine and personalized medicine. Its ability to serve as a precursor for diverse bioactive molecules makes it indispensable in addressing unmet medical needs. As scientific knowledge advances, new applications for this compound are likely to emerge, reinforcing its importance in both academic and industrial settings.